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Abstract
Cochlioquinone A is a naturally occurring meroterpenoid with the chemical formula

C30H44O8.[1] Isolated from various fungi, this compound has garnered significant interest

within the scientific community due to its diverse and potent biological activities.[2][3] This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and known biological functions of Cochlioquinone A. Detailed summaries of its

inhibitory activities against key enzymes such as diacylglycerol kinase (DGK) and

diacylglycerol acyltransferase (DGAT) are presented, along with its antagonistic effects on the

human CCR5 chemokine receptor.[4][5] This document includes structured data tables for easy

comparison of quantitative bioactivity, representative experimental protocols for key assays,

and visualizations of relevant signaling pathways and workflows to facilitate a deeper

understanding of its mechanism of action and potential therapeutic applications.

Chemical Structure and Properties
Cochlioquinone A possesses a complex chemical structure characterized by a p-

benzoquinone ring linked to a sesquiterpene moiety and a C7 side-chain.[6] Its systematic

IUPAC name is [(2S,3R,4S)-2-[(3R,4aR,6aR,12S,12aS,12bR)-12-hydroxy-3-(2-hydroxypropan-

2-yl)-6a,12b-dimethyl-8,11-dioxo-1,2,3,4a,5,6,12,12a-octahydropyrano[3,2-a]xanthen-9-yl]-4-

methylhexan-3-yl] acetate.[1][2]
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Table 1: Chemical Identifiers and Properties of Cochlioquinone A

Property Value Reference

Molecular Formula C30H44O8 [1][2][4][5]

Molecular Weight 532.7 g/mol [2][4]

CAS Number 32450-25-2 [1][2][4]

Appearance Yellow lyophilisate [4]

Solubility
Soluble in DMF, DMSO,

Ethanol, Methanol
[4][7]
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Biological Activity and Mechanism of Action
Cochlioquinone A exhibits a range of biological activities, primarily centered around the

inhibition of key enzymes involved in cellular signaling and lipid metabolism. It is also

recognized as a fungal phytotoxin and has shown potential in agricultural applications as a

natural pesticide.[3][8][9]

Inhibition of Diacylglycerol Kinase (DGK)
Cochlioquinone A is a specific inhibitor of diacylglycerol kinase (DGK), an enzyme that

phosphorylates diacylglycerol (DAG) to produce phosphatidic acid (PA).[10] By inhibiting DGK,

Cochlioquinone A increases the intracellular concentration of DAG, a key second messenger

that activates protein kinase C (PKC).[10] This action makes it a valuable tool for studying

PKC-mediated signaling pathways. The inhibition is competitive with respect to ATP and non-

competitive with respect to diacylglycerol.[10]
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Inhibition of Diacylglycerol Acyltransferase (DGAT)
Cochlioquinone A also demonstrates inhibitory activity against diacylglycerol acyltransferase

(DGAT), the enzyme responsible for the final step in triglyceride synthesis.[4] This positions it

as a potential candidate for research into metabolic disorders.

Antagonism of Human CCR5 Chemokine Receptor
Studies have shown that Cochlioquinone A can compete with macrophage inflammatory

protein-1α (MIP-1α) for binding to the human CCR5 chemokine receptor.[4] CCR5 is a crucial

co-receptor for the entry of HIV-1 into host cells, making its antagonists a significant area of

interest in antiviral drug development.

Table 2: Quantitative Biological Activity of Cochlioquinone A

Target Activity Value
Cell
Line/System

Reference

Diacylglycerol

Kinase (DGK)
Ki 3.1 µM in vitro [4][10]

Diacylglycerol

Kinase (DGK)

IC50 (for

reduction of

phosphatidic

acid)

3 µM T cell lymphoma [4][10]

Diacylglycerol

Acyltransferase

(DGAT)

IC50 5.6 µM in vitro [4]

Human CCR5

Chemokine

Receptor

IC50 11 µM in vitro [4]

Signaling Pathway
The primary signaling pathway affected by Cochlioquinone A, based on current research, is

the protein kinase C (PKC) pathway, through its inhibition of diacylglycerol kinase (DGK).
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Caption: Signaling pathway of Cochlioquinone A.

Experimental Protocols
The following are representative protocols for assays used to determine the biological activity

of Cochlioquinone A. These are generalized from published literature and may require

optimization for specific laboratory conditions.

Diacylglycerol Kinase (DGK) Inhibition Assay
(Representative Protocol)
This protocol is based on the method described by Machida et al. (1995).[10]
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Start

Prepare Assay Buffer and Reagents
(e.g., Tris-HCl, MgCl2, DTT)

Prepare DGK Enzyme Solution
(from tissue homogenate or recombinant source)

Prepare Substrate Micelles
(Diacylglycerol and phosphatidylserine)

Prepare Cochlioquinone A Dilutions
(in DMSO or other suitable solvent)

Set up Reaction Tubes
(Enzyme, buffer, inhibitor/vehicle)

Initiate Reaction by Adding
[γ-32P]ATP

Incubate at 30°C
(e.g., for 10 minutes)

Stop Reaction
(e.g., with chloroform/methanol/HCl)

Extract Lipids
(Phase separation)

Separate Lipids by TLC
(to isolate Phosphatidic Acid)

Quantify 32P-labeled Phosphatidic Acid
(Scintillation counting or autoradiography)

Analyze Data
(Calculate Ki)

End

 

Start

Prepare Liver Microsomes
(Source of DGAT enzyme)

Prepare Assay Buffer and Reagents
(e.g., Tris-HCl, MgCl2)

Prepare Substrates
(1,2-dioleoyl-sn-glycerol and [14C]oleoyl-CoA)

Prepare Cochlioquinone A Dilutions

Set up Reaction Tubes
(Microsomes, buffer, inhibitor/vehicle, diacylglycerol)

Initiate Reaction by Adding
[14C]oleoyl-CoA

Incubate at 37°C

Stop Reaction
(e.g., with isopropanol/heptane/water)

Extract Lipids
(Phase separation to isolate triglycerides)

Separate Lipids by TLC
(to isolate Triglycerides)

Quantify [14C]-labeled Triglycerides
(Scintillation counting)

Analyze Data
(Calculate IC50)

End
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Start

Prepare Cell Membranes
(from cells expressing human CCR5)

Prepare Binding Buffer

Prepare Radiolabeled Ligand
(e.g., [125I]MIP-1α)

Prepare Cochlioquinone A Dilutions

Set up Reaction
(Membranes, buffer, radioligand, and competitor/vehicle)

Incubate to Reach Equilibrium

Separate Bound and Free Ligand
(e.g., rapid filtration over glass fiber filters)

Wash Filters to Remove Unbound Ligand

Quantify Bound Radioactivity
(Gamma counting)

Analyze Data
(Calculate IC50)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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